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Compound of Interest

Compound Name:
Methyl 4-oxo-1-

phenylcyclohexanecarboxylate

CAS No.: 75945-90-3

Cat. No.: B1353449

Get Quote

For researchers, scientists, and drug development professionals, understanding the structure-

activity relationships (SAR) of novel compounds is paramount. This guide delves into the

biological activities of analogs related to Methyl 4-oxo-1-phenylcyclohexanecarboxylate, a

task challenging due to the limited publicly available data on this specific molecule. In the

absence of direct comparative studies, this document provides a comprehensive overview of

the anticancer and anti-inflammatory potential of structurally related cyclohexanone and

phenylcyclohexane derivatives, supported by experimental data from existing literature.

Unveiling the Anticancer Potential of
Cyclohexanone Analogs
The cyclohexanone scaffold is a recurring motif in compounds exhibiting significant anticancer

properties. Research into 4-arylcyclohexanone derivatives, in particular, has revealed

promising cytotoxic effects against various cancer cell lines. These compounds often induce

apoptosis, a form of programmed cell death crucial for cancer therapy.
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A noteworthy class of related compounds are the 2,6-bis-benzylidene cyclohexanones, which

are analogs of curcumin. These compounds have been synthesized and evaluated for their

anticancer activity. For instance, 2,6-bis-(4-nitrobenzylidene) cyclohexanone has been shown

to possess anticancer activity against the A549 pulmonary cancer cell line with an IC50 of

0.48±0.05mM, while exhibiting negligible cytotoxicity against normal Vero cells.[1]

Comparative Anticancer Activity of Cyclohexenone
Derivatives
To illustrate the structure-activity relationships within this class of compounds, the following

table summarizes the in vitro acetylcholinesterase (AChE) inhibitory activity and the impact on

the clonogenicity of HCT116 cells for a series of ethyl 3,5-diphenyl-2-cyclohexenone-6-

carboxylate derivatives.[2]

Compound ID
Substitution on
Phenyl Rings

AChE IC50 (µM)

Inhibition of
HCT116
Clonogenicity (%)
at 20 µM

1 Unsubstituted 89.39 ~40%

2 2-hydroxy 90.00 ~50%

3 2-hydroxy, 6-methoxy 127.35 ~30%

4
2-hydroxy, 4,5-

dimethoxy
7.83 ~90%

5 2-hydroxy, 4-methoxy 110.81 ~45%

Data synthesized from a study on cyclohexenone derivatives and their anticancer activities.[2]

The data suggests that substitutions on the phenyl rings significantly influence the biological

activity. For example, the presence of dimethoxy groups at the 4 and 5 positions of one of the

phenyl rings (compound 4) dramatically increases the inhibitory effect on cancer cell colony

formation.
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Exploring the Anti-inflammatory and Analgesic
Properties
Derivatives of cyclohexanone have also been investigated for their potential to combat

inflammation and pain. The 4-amino-4-arylcyclohexanone scaffold has been identified as a

novel class of analgesics.[3][4] Structure-activity relationship studies on these compounds have

revealed that the nature and position of substituents on the aryl ring are critical for their

analgesic potency. The most potent compounds in one such study, with a p-CH3 or p-Br

substituent, exhibited approximately 50% of the potency of morphine.[3]

Anti-inflammatory Activity of a Methyl
Cyclohexanecarboxylate Derivative
While data on a broad range of methyl cyclohexanecarboxylate derivatives is scarce, one study

investigated the in-vivo anti-inflammatory effects of methyl 2-(5-butyl-6-thioxo-1,3,5-

thiadiazinan-3-yl)butanoate (MBTTB) using a carrageenan-induced paw edema model in mice.

Compound Dosage
Time Post-
Carrageenan

Paw Edema
Inhibition (%)

MBTTB 100 mg/kg 1 hour 16.7

MBTTB 100 mg/kg 3 hours 23.2

MBTTB 100 mg/kg 5 hours 26.2

Standard Drug - 1 hour 12.8

Standard Drug - 3 hours 14.5

Standard Drug - 5 hours 15.4

This data indicates that MBTTB exhibits a time-dependent anti-inflammatory effect, with

increasing inhibition of paw edema over five hours.

Experimental Protocols
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To ensure the reproducibility and validation of the presented biological data, detailed

experimental methodologies are crucial. Below are protocols for two key assays frequently

employed in the evaluation of anticancer and anti-inflammatory compounds.

In Vitro Cytotoxicity: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell viability and proliferation.[5][6][7][8]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the

yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is

proportional to the number of viable cells and can be quantified by measuring the absorbance

at a specific wavelength.[7]

Procedure:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of the test compound and

a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and

incubate for 2-4 hours at 37°C.

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,

DMSO or isopropanol) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the control and determine

the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

In Vivo Anti-inflammatory Activity: Carrageenan-Induced
Paw Edema
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This widely used animal model assesses the acute anti-inflammatory activity of a compound.[9]

[10][11][12]

Principle: The injection of carrageenan, a phlogistic agent, into the paw of a rodent induces a

localized inflammatory response characterized by edema (swelling). The ability of a test

compound to reduce this swelling is a measure of its anti-inflammatory potential.[9][12]

Procedure:

Animal Groups: Divide animals (typically rats or mice) into control, standard (e.g.,

indomethacin), and test groups.

Compound Administration: Administer the test compound or standard drug, usually orally or

intraperitoneally, at a specific time before carrageenan injection.

Induction of Edema: Inject a 1% solution of carrageenan in saline into the sub-plantar tissue

of the right hind paw.

Paw Volume Measurement: Measure the paw volume using a plethysmometer immediately

before carrageenan injection and at regular intervals afterward (e.g., 1, 2, 3, 4, and 5 hours).

[10]

Data Analysis: Calculate the percentage of inhibition of paw edema for the treated groups

compared to the control group.

Visualizing Biological Processes and Workflows
To further clarify the concepts discussed, the following diagrams illustrate a general structure-

activity relationship and a typical experimental workflow.
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Caption: General Structure-Activity Relationship for Anticancer Cyclohexanones.
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Caption: Workflow of the MTT Cell Viability Assay.

Conclusion
While a direct comparative analysis of Methyl 4-oxo-1-phenylcyclohexanecarboxylate and

its immediate analogs is currently hindered by a lack of specific published data, this guide

provides a broader perspective on the biological activities of structurally related cyclohexanone

and phenylcyclohexane derivatives. The available evidence strongly suggests that this

chemical space holds significant potential for the discovery of novel anticancer and anti-

inflammatory agents. The structure-activity relationships highlighted herein, along with the

detailed experimental protocols, offer a valuable resource for researchers aiming to design and

evaluate new therapeutic candidates based on the versatile cyclohexanone scaffold. Future

research focusing on the systematic synthesis and biological evaluation of a series of Methyl
4-oxo-1-phenylcyclohexanecarboxylate analogs is warranted to fully elucidate their

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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